3,5-Pyridinediamine, 2,4-dimethyl-

• CAS No.: 1261269-85-5
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2,4-dimethylpyridine-3,5-diamine
• InChI: InChI=1S/C7H11N3/c1-4-6(8)3-10-5(2)7(4)9/h3H,8-9H2,1-2H3
• InChI Key: LEMQVTVJYPORFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1N)C)N

Description

3,5-Pyridinediamine, 2,4-dimethyl- (C₇H₁₁N₃) is a pyridine derivative featuring amino groups at the 3 and 5 positions and methyl substituents at the 2 and 4 positions. Pyridinediamines are critical intermediates in pharmaceuticals and agrochemicals, with substituents influencing reactivity, solubility, and biological activity .

Comparison with Similar Compounds

Structural and Functional Differences

• Substituent Effects: Methyl Groups (2,4-dimethyl): In 3,5-Pyridinediamine, 2,4-dimethyl-, methyl substituents likely increase steric hindrance, reducing reactivity compared to unsubstituted analogs. Azo Group (Phenazopyridine): The phenylazo group in Phenazopyridine contributes to its bright red color and urinary tract-targeted analgesic activity. This substituent introduces π-conjugation, altering electronic properties and binding affinity . Pyrrolidinyl Group: The 2-(2,5-dimethyl-1-pyrrolidinyl) substituent in CAS 756498-41-6 adds a cyclic amine moiety, increasing molecular weight (206.29 g/mol) and lipophilicity, which may improve blood-brain barrier penetration .
• Solubility and Thermodynamics: Nifedipine’s solubility in organic solvents (e.g., ethanol, acetone) is well-documented due to its ester groups, with solid-liquid equilibrium models validated for drug formulation . In contrast, pyridinediamines like Phenazopyridine Hydrochloride show higher aqueous solubility due to ionic hydrochloride salt formation .

Pharmacological and Industrial Relevance

• Phenazopyridine Hydrochloride: Used clinically for urinary pain relief, its azo group is metabolized to active sulfonamide derivatives.
• Nifedipine : A blockbuster antihypertensive drug, its dihydropyridine core and nitro group are essential for vasodilation. Solubility studies in supercritical fluids (e.g., CO₂) highlight its formulation challenges .
• 3,5-Pyridinediamine Derivatives : The pyrrolidinyl-substituted analog (CAS 756498-41-6) is restricted to research, underscoring the need for further toxicological profiling .